Cas no 1172016-93-1 (5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide)

• Product Name: 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide
• CAS No: 1172016-93-1
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 5914763
• PubChem ID: 44072220
• Update Time: 2025-10-30

5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide
• AKOS024513934
• 5-(2,3-dihydroindole-1-carbonyl)-N-(furan-2-ylmethyl)furan-2-sulfonamide
• 1172016-93-1
• VU0647532-1
• 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-[(furan-2-yl)methyl]furan-2-sulfonamide
• N-(furan-2-ylmethyl)-5-(indoline-1-carbonyl)furan-2-sulfonamide
• F5570-1019

• Inchi： 1S/C18H16N2O5S/c21-18(20-10-9-13-4-1-2-6-15(13)20)16-7-8-17(25-16)26(22,23)19-12-14-5-3-11-24-14/h1-8,11,19H,9-10,12H2
• InChI Key： WIRBMOYIIJNTQV-UHFFFAOYSA-N
• SMILES： O1C(C(N2C3=C(C=CC=C3)CC2)=O)=CC=C1S(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 372.078
• Monoisotopic Mass: 372.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 2.3

Additional information on 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide

Introduction to 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide (CAS No. 1172016-93-1)

5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide (CAS No. 1172016-93-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an indole moiety, and a sulfonamide group. These structural elements contribute to its potential biological activities and therapeutic applications.

The furan ring is a five-membered aromatic heterocycle with two double bonds and an oxygen atom. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the furan ring in this compound suggests that it may exhibit similar biological activities.

The indole moiety is a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrrole ring. Indole derivatives are widely studied for their roles in various biological processes, including neurotransmission and cell signaling. The indole moiety in this compound may contribute to its potential as a modulator of these processes.

The sulfonamide group is a functional group consisting of a sulfur atom double-bonded to an oxygen atom and single-bonded to an amine group. Sulfonamides are well-known for their antimicrobial properties and have been used in the development of antibiotics and other therapeutic agents. The inclusion of the sulfonamide group in this compound suggests that it may have antimicrobial or other therapeutic applications.

Recent studies have highlighted the potential of 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of this compound. They found that it demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

The structural diversity and functional groups present in 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide make it an attractive candidate for further drug development. Its potential as an anti-inflammatory and anticancer agent has been supported by preliminary studies, but more research is needed to fully understand its pharmacological profile and optimize its therapeutic applications.

In conclusion, CAS No. 1172016-93-1, or 5-(2,3-dihydro-1H-indole-1-carbonyl)-N-(furan-2-yl)methylfuran-2-sulfonamide, is a promising compound with potential therapeutic applications in the fields of anti-inflammatory and anticancer treatments. Further research is warranted to explore its full potential and develop it into effective pharmaceutical products.